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Compound of Interest

Compound Name: 4-Amino-3-fluorophenol

Cat. No.: B140874

Comparative Toxicity Analysis: 4-Amino-3-
fluorophenol and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative toxicological overview of 4-Amino-3-fluorophenol and
related aminophenol compounds. The information is intended to support research and
development activities by offering insights into the potential hazards and toxicological profiles of
these substances. The data presented is a synthesis of available information from safety data
sheets, toxicological databases, and relevant scientific literature.

Executive Summary

4-Amino-3-fluorophenol is classified as a hazardous substance with potential for acute oral
toxicity, skin sensitization, and carcinogenicity. It is also recognized as being toxic to aquatic
life. While specific quantitative toxicity data for 4-Amino-3-fluorophenol, such as a definitive
LD50, is not readily available in the public domain, its toxicological profile can be inferred from
its classification and through comparison with structurally similar aminophenol compounds.
This guide summarizes the known toxicological endpoints, provides detailed experimental
protocols for their assessment based on internationally recognized guidelines, and explores the
potential mechanisms of toxicity.
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Data Presentation: Comparative Toxicity of

Aminophenols

The following tables summarize the available toxicity data for 4-Amino-3-fluorophenol and

related aminophenol compounds. It is important to note the absence of specific quantitative

values for 4-Amino-3-fluorophenol, with its toxicity profile being primarily derived from GHS

hazard classifications.

Table 1: Acute Oral Toxicity

CAS Test LD50 GHS
Compound . Reference
Number Species (mgl/kg) Category
) Category 4
4-Amino-3- - Data not )
399-95-1 Not specified ] (Harmful if [1112][3]
fluorophenol available
swallowed)
4-
) 123-30-8 Rat (female) 375 Category 4
Aminophenol
2-
) 95-55-6 Rat 1288 Category 4
Aminophenol
3-
] 591-27-5 Rat 920 Category 4
Aminophenol
Table 2: Skin Sensitization
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CAS Test GHS
Compound Result Reference
Number Method Category
) May cause
4-Amino-3- » )
399-95-1 Not specified an allergic Category 1 [1112][3]
fluorophenol ) )
skin reaction
4-
) 123-30-8 LLNA Sensitizer Category 1
Aminophenol
2-
) 95-55-6 GPMT Sensitizer Category 1
Aminophenol
3- Not a »
_ 591-27-5 LLNA N Not classified
Aminophenol sensitizer
Table 3: Carcinogenicity
CAS Test o GHS
Compound . Finding Reference
Number Species Category
) Suspected of
4-Amino-3- » )
399-95-1 Not specified causing Category 1B [1112][3]
fluorophenol
cancer
No evidence
4- of
) 123-30-8 Rat ) o Not classified  [4]
Aminophenol carcinogenicit
y
No evidence
2- of
) 95-55-6 Rat/Mouse ] o Not classified
Aminophenol carcinogenicit
y
Evidence of
) carcinogenicit
4-Amino-2- )
) 119-34-6 Rat y (urinary Category 2 [51[6]
nitrophenol
bladder
tumors)
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Table 4: Aquatic Toxicity

GHS
CAS Test EC50 (48h) .
Compound . Classificati Reference
Number Species (mglL)
on
Toxic to
4-Amino-3- -~ Data not aquatic life
399-95-1 Not specified ] ) [1112][3]
fluorophenol available with long
lasting effects
Acute
4- Daphnia Category 1,
_ 123-30-8 P 0.8 g- Y
Aminophenol magna Chronic
Category 1
Acute
2- Daphnia Category 2,
_ 95-55-6 P 2.1 g. Y
Aminophenol magna Chronic
Category 2
Acute
3- Daphnia Category 2,
591-27-5 P 11 9o
Aminophenol magna Chronic
Category 2

Experimental Protocols

The toxicological data presented are typically generated using standardized experimental

protocols, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Below are detailed summaries of the methodologies for the key toxicity

endpoints.

Acute Oral Toxicity (Following OECD Guideline 423:

Acute Toxic Class Method)

This method is designed to estimate the acute oral toxicity of a substance and to classify it
according to the Globally Harmonised System (GHS).[7][8][9][10][11]
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» Principle: A stepwise procedure is used where a small number of animals are dosed at
defined levels. The outcome of each step (mortality or survival) determines the dose for the
next step.

o Test Animals: Typically, young adult female rats are used.
e Procedure:
o Animals are fasted prior to dosing.
o The test substance is administered orally by gavage in a single dose.

o A starting dose of 300 mg/kg is often used if there is no prior information on the
substance's toxicity. Other starting doses (5, 50, 2000 mg/kg) can be used based on
available information.

o Animals are observed for mortality and clinical signs of toxicity for up to 14 days.
o Body weight is recorded weekly.
o Anecropsy is performed on all animals at the end of the study.

o Data Analysis: The classification is determined by the dose at which mortality is observed.

Skin Sensitization (Following OECD Guideline 429:
Local Lymph Node Assay - LLNA)

The LLNA is an in vivo method for identifying potential skin sensitizing substances by
measuring lymphocyte proliferation in the draining auricular lymph nodes.[5][12][13][14][15][16]
[17][18][19][20]

o Principle: Sensitizing chemicals induce a primary proliferation of lymphocytes in the lymph
nodes draining the site of application. This proliferation is proportional to the dose and
potency of the sensitizer.

o Test Animals: Typically, female CBA/J or BALB/c mice are used.

e Procedure:
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o The test substance is applied to the dorsal surface of each ear for three consecutive days.
o Avehicle control and a positive control are run in parallel.
o On day 6, a solution of 3H-methyl thymidine is injected intravenously.

o After 5 hours, the draining auricular lymph nodes are excised, and a single-cell
suspension is prepared.

o The incorporation of 3H-methyl thymidine is measured by [-scintillation counting.

o Data Analysis: The Stimulation Index (SI) is calculated by dividing the mean proliferation in
each treated group by the mean proliferation in the vehicle control group. An Sl of 3 or
greater is considered a positive result, indicating that the substance is a skin sensitizer.

Carcinogenicity (Following OECD Guideline 451.:
Carcinogenicity Studies)

These are long-term studies designed to assess the carcinogenic potential of a substance in
animals.[21][22][23][24][25]

e Principle: Animals are exposed to the test substance for a major portion of their lifespan to
observe for the development of neoplastic lesions.

o Test Animals: Typically, rats and mice are used.
e Procedure:

o At least three dose levels and a concurrent control group are used, with at least 50
animals of each sex per group.

o The substance is administered daily, typically through the diet or by gavage, for 18-24
months for mice and 24 months for rats.

o Animals are observed daily for clinical signs of toxicity and palpable masses.

o Body weight and food consumption are recorded weekly.
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o Hematology and clinical chemistry are performed at interim periods and at termination.

o Afull necropsy and histopathological examination of all organs and tissues are performed.

o Data Analysis: The incidence of tumors in the treated groups is compared to the control
group using appropriate statistical methods.

Aquatic Toxicity (Following OECD Guideline 202:
Daphnia sp. Acute Immobilisation Test)

This test determines the acute toxicity of a substance to freshwater invertebrates.[26][27][28]
[29][30]

¢ Principle:Daphnia magna are exposed to the test substance for 48 hours, and the
concentration that causes immobilization in 50% of the population (EC50) is determined.

¢ Test Organism:Daphnia magna, less than 24 hours old.
e Procedure:

o Daphnids are exposed to at least five concentrations of the test substance in a static or
semi-static system.

o A control group is maintained in water without the test substance.
o The number of immobilized daphnids is recorded at 24 and 48 hours.

o Data Analysis: The 48-hour EC50 value and its confidence limits are calculated using
statistical methods such as probit analysis.

Visualizations
Experimental Workflow for Acute Oral Toxicity (OECD
423)
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Caption: Workflow for OECD 423 Acute Oral Toxicity Test.
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Caption: Proposed pathway of aminophenol-induced cytotoxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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